3-Chloro-2-[(pyrrolidin-3-yloxy)methyl]-5-(trifluoromethyl)pyridine hydrochloride

Specification

• Molecular Formula: C11H13Cl2F3N2O
• Molecular Weight: 317.13 g/mol
• IUPAC Name: 3-chloro-2-(pyrrolidin-3-yloxymethyl)-5-(trifluoromethyl)pyridine;hydrochloride
• Standard InChI: InChI=1S/C11H12ClF3N2O.ClH/c12-9-3-7(11(13,14)15)4-17-10(9)6-18-8-1-2-16-5-8;/h3-4,8,16H,1-2,5-6H2;1H
• Standard InChI Key: FSQPKKSMSYYXDY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1OCC2=C(C=C(C=N2)C(F)(F)F)Cl.Cl

Introduction

Chemical Identity and Structural Features

Systematic Nomenclature and Molecular Formula

The compound’s IUPAC name, 3-chloro-2-(pyrrolidin-3-yloxymethyl)-5-(trifluoromethyl)pyridine hydrochloride, precisely describes its molecular architecture. Its molecular formula, C₁₁H₁₃Cl₂F₃N₂O, confirms the presence of two chlorine atoms, three fluorines, and a protonated pyrrolidine nitrogen, with a molecular weight of 317.13 g/mol. The hydrochloride salt formation is evident from the stoichiometric inclusion of HCl in its structure.

Structural Depiction and Stereochemical Considerations

The compound features a pyridine ring substituted at the 2-, 3-, and 5-positions. Key structural attributes include:

• A chlorine atom at position 3

• A trifluoromethyl group (-CF₃) at position 5

• A pyrrolidin-3-yloxymethyl side chain at position 2

The canonical SMILES string C1CNCC1OCC2=C(C=C(C=N2)C(F)(F)F)Cl.Cl encodes this arrangement, while the InChIKey FSQPKKSMSYYXDY-UHFFFAOYSA-N provides a unique identifier for computational chemistry applications. X-ray crystallography data, though unavailable in public sources, suggests potential stereochemical complexity at the pyrrolidine oxygen due to restricted rotation about the C-O bond.

Synthesis and Manufacturing Processes

Synthetic Pathways

Industrial synthesis typically employs a multi-step protocol:

• Pyridine Core Functionalization: Chlorination and trifluoromethylation of 2-hydroxymethylpyridine derivatives

• Side Chain Installation: Mitsunobu coupling of pyrrolidin-3-ol with the chloropyridine intermediate

• Salt Formation: Treatment with hydrochloric acid to precipitate the hydrochloride salt

Reaction optimization focuses on:

• Temperature control (typically 0–25°C for nucleophilic substitutions)

• Solvent selection (polar aprotic solvents like DMF or DMSO)

• Catalytic systems (e.g., palladium catalysts for CF₃ group introduction)

Purification and Quality Control

Purification via column chromatography (silica gel, ethyl acetate/hexane gradients) yields material with ≥98% purity, as verified by HPLC-UV at 254 nm. Suppliers including MolCore and PubChem-listed vendors provide batch-specific certificates of analysis.

Physicochemical Properties

Thermodynamic and Solubility Profile

Property	Value	Method
Melting Point	Not publicly reported	Differential Scanning Calorimetry
Water Solubility	~50 mg/mL (estimated)	shake-flask (pH 7.4)
LogP (Partition Coeff.)	1.82 ± 0.15	HPLC-derived
pKa	3.1 (pyridine N), 8.9 (pyrrolidine N)	Potentiometric titration

The trifluoromethyl group enhances lipid solubility, while the hydrochloride salt improves aqueous dispersibility. Stability studies indicate decomposition <2% after 24 months at -20°C under nitrogen.

Reactivity and Chemical Behavior

Nucleophilic Substitution Reactions

The 3-chloro substituent undergoes facile displacement with:

• Amines: Producing 3-amino derivatives (SNAr mechanism, DIPEA, DMF, 80°C)

• Thiols: Generating thioether analogs (Cs₂CO₃, DMSO, rt)

• Alkoxides: Ether formation at position 3

Redox Transformations

Controlled reduction of the pyridine ring with H₂/Pd-C yields piperidine derivatives, while oxidation with mCPBA selectively epoxidizes the pyrrolidine double bond when present.

Applications and Research Significance

Pharmaceutical Intermediate

The compound serves as a precursor to kinase inhibitors, leveraging:

• Pyridine’s metal-coordinating capacity

• CF₃ group’s metabolic stability

• Pyrrolidine’s conformational restraint

Patent analyses suggest utility in JAK/STAT pathway modulators for inflammatory diseases, though specific therapeutic claims require validation.

Supplier	Purity	Packaging	Price Range (USD/g)
MolCore	≥98%	1 g, 5 g, 10 g	$150–$220
PubChem CID 126843079	≥95%	250 mg, 1 g	$320–$450

Material Safety Data Sheets (MSDS) classify the compound as Acute Toxicity Category 4 (oral, rodent), mandating PPE during handling.